Cas no 113274-69-4 (10-(4-bromophenyl)decanoic acid)

• Product Name: 10-(4-bromophenyl)decanoic acid
• CAS No: 113274-69-4
• MF: C₁₆H₂₃BrO₂
• MW: 327.25662446022
• CID: 2610321
• PubChem ID: 71337104
• Update Time: 2025-04-21

10-(4-bromophenyl)decanoic acid Chemical and Physical Properties

Names and Identifiers

• 10-(4-bromophenyl)decanoic acid
• 113274-69-4
• DTXSID80764850

• Inchi： 1S/C16H23BrO2/c17-15-12-10-14(11-13-15)8-6-4-2-1-3-5-7-9-16(18)19/h10-13H,1-9H2,(H,18,19)
• InChI Key： FEHOAYFIMDFRKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 326.08814Da
• Monoisotopic Mass: 326.08814Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų